Cas no 122949-68-2 (1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-[(2-hydroxyethoxy)methyl]-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-[(2-hydroxyethoxy)methyl]-
• CAS No: 122949-68-2
• MF: C₉H₁₀N₆O₂
• MW: 234.214700222015
• CID: 228653
• PubChem ID: 516156
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-[(2-hydroxyethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile,4-amino-1-[(2-hydroxyethoxy)methyl]-
• 4-amino-1-(2-hydroxyethoxymethyl)pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• SCHEMBL14201627
• 1H-Pyrazolo[3,4-d]pyrimidine-3-carbonitrile, 4-amino-1-[(2-hydroxyethoxy)methyl]-
• 4-amino-1-[(2-hydroxyethoxy)methyl]-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
• 1H-Pyrazolo(3,4-d)pyrimidine-3-carbonitrile, 4-amino-1-((2-hydroxyethoxy)methyl)-
• DTXSID60153809
• ZINC03590174
• CHEMBL61378
• SIKQODOYOJZCFR-UHFFFAOYSA-N
• 122949-68-2
• 4-amino-1-((2-hydroxyethoxy)methyl)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile

• Inchi： 1S/C9H10N6O2/c10-3-6-7-8(11)12-4-13-9(7)15(14-6)5-17-2-1-16/h4,16H,1-2,5H2,(H2,11,12,13)
• InChI Key： SIKQODOYOJZCFR-UHFFFAOYSA-N
• SMILES： O(CCO)CN1C2C(=C(N)N=CN=2)C(C#N)=N1

Computed Properties

• Exact Mass: 234.0867
• Monoisotopic Mass: 234.086524
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123
• XLogP3: -0.9

Experimental Properties

• Density: 1.64
• Boiling Point: 548.6°Cat760mmHg
• Flash Point: 285.6°C
• Refractive Index: 1.748
• PSA: 122.87